Cas no 108950-78-3 (5H-Indolo[2,3-b]quinoxaline, 9-iodo-)

• Product Name: 5H-Indolo[2,3-b]quinoxaline, 9-iodo-
• CAS No: 108950-78-3
• MF: C₁₄H₈IN₃
• MW: 345.137894630432
• CID: 1186518
• Update Time: 2024-08-05

5H-Indolo[2,3-b]quinoxaline, 9-iodo- Chemical and Physical Properties

Names and Identifiers

• 5H-Indolo[2,3-b]quinoxaline, 9-iodo-
• 6H-Indolo[2,3-b]quinoxaline, 9-iodo-

• Inchi： 1S/C14H8IN3/c15-8-5-6-10-9(7-8)13-14(17-10)18-12-4-2-1-3-11(12)16-13/h1-7H,(H,17,18)
• InChI Key： VJBYHYZRYPVPHL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C3=C(NC=12)C=CC(I)=C3

Computed Properties

• Exact Mass: 344.97594

Experimental Properties

• Density: 1.96±0.1 g/cm3(Predicted)
• Boiling Point: 503.4±52.0 °C(Predicted)
• PSA: 37.28
• pka: 1.97±0.20(Predicted)